Cas no 62260-00-8 (Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride)

Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-, dihydrochloride is a heterocyclic compound featuring a fused pyrido-pyrimidinone core with a tetrahydro substitution pattern. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The methyl group at the 2-position contributes to its structural specificity, while the saturated ring system may influence its pharmacological or biochemical interactions. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other biologically active molecules. Its well-defined structure and salt form ensure consistent performance in experimental settings.
Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride structure
62260-00-8 structure
Product Name:Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride
CAS No:62260-00-8
MF:C8H13Cl2N3O
MW:238.114319562912
CID:452124
PubChem ID:135741594
Update Time:2025-06-14

Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride
    • 2-Methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one dihydrochloride
    • 2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one,dihydrochloride
    • EN300-7422698
    • Pyrido[3,4-d]pyrimidin-4(3h)-one, 5,6,7,8-tetrahydro-2-methyl-, dihydrochloride
    • CS-D0420
    • 2-methyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one;dihydrochloride
    • 62260-00-8
    • DTXSID10857360
    • 2-Methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(1H)-one--hydrogen chloride (1/2)
    • 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one dihydrochloride
    • 2-Methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-onedihydrochloride
    • Z3244745140
    • PYRIDO[3,4-D]PYRIMIDIN-4(3H)-ONE, 5,6,7,8-TETRAHYDRO-2-METHYL-, 2HCL
    • MDL: MFCD22741693
    • Inchi: 1S/C8H11N3O.2ClH/c1-5-10-7-4-9-3-2-6(7)8(12)11-5;;/h9H,2-4H2,1H3,(H,10,11,12);2*1H
    • InChI Key: JBAHNMCTZNQBNX-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C1C2=C(CNCC2)N=C(C)N1

Computed Properties

  • Exact Mass: 237.0435674g/mol
  • Monoisotopic Mass: 237.0435674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5Ų

Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride Pricemore >>

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Additional information on Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-,dihydrochloride

Comprehensive Overview of Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-, dihydrochloride (CAS No. 62260-00-8)

Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-, dihydrochloride (CAS No. 62260-00-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name, belongs to the pyridopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a scaffold for drug development, especially in targeting enzymes and receptors involved in various metabolic pathways.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its molecular structure features a tetrahydro ring system, which contributes to its conformational rigidity and binding affinity. These characteristics are critical for its potential use in designing inhibitors for kinases and other therapeutic targets. Recent studies have explored its utility in modulating cellular signaling pathways, which aligns with the growing interest in precision medicine and targeted therapies.

In the context of current scientific trends, Pyrido[3,4-d]pyrimidin-4(1H)-one derivatives are being investigated for their potential in treating conditions related to oxidative stress and inflammation. This aligns with the rising demand for novel antioxidants and anti-inflammatory agents, as evidenced by the increasing number of searches for "natural and synthetic antioxidants" and "kinase inhibitors in disease treatment." The compound's methyl substitution at the 2-position further fine-tunes its electronic properties, making it a versatile intermediate for further chemical modifications.

From a synthetic chemistry perspective, the preparation of CAS No. 62260-00-8 involves multi-step organic transformations, including cyclization and hydrogenation reactions. Its purity and yield are critical factors for researchers, as highlighted by frequent queries about "high-purity heterocyclic compounds" and "scalable synthesis of pyridopyrimidines." The compound's dihydrochloride form is often preferred for its ease of handling and consistent performance in biological assays.

Beyond its pharmaceutical potential, Pyrido[3,4-d]pyrimidin-4(1H)-one derivatives are also being explored in material science, particularly in the development of organic semiconductors and fluorescent probes. This interdisciplinary appeal reflects the broader trend of integrating chemical biology with advanced materials, a topic frequently searched under terms like "heterocycles in optoelectronics" and "bioactive materials." The compound's rigid structure and electron-rich system make it a promising candidate for these applications.

In summary, Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-methyl-, dihydrochloride (CAS No. 62260-00-8) represents a multifaceted compound with significant potential in both life sciences and material engineering. Its structural features, such as the tetrahydro core and methyl substitution, contribute to its versatility and relevance in contemporary research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.

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